Cas no 941944-28-1 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide
• CAS No: 941944-28-1
• MF: C₁₅H₁₅N₃O₆S₂
• MW: 397.426100969315
• CID: 5513007
• Update Time: 2025-10-22

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-nitrobenzenesulfonamide
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H15N3O6S2/c19-18(20)13-5-7-15(8-6-13)26(23,24)16-12-3-1-4-14(11-12)17-9-2-10-25(17,21)22/h1,3-8,11,16H,2,9-10H2
• InChI Key： SJDLUIAVEIPXDA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide

Research Briefing on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide (CAS: 941944-28-1)

In recent years, the compound N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide (CAS: 941944-28-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique thiazolidine and nitrobenzene moieties, has shown promising potential in various therapeutic applications, particularly as an inhibitor of specific enzymatic pathways. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

Recent studies have highlighted the role of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide in modulating inflammatory responses and oxidative stress pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes involved in inflammation. The compound's ability to selectively target these enzymes while minimizing off-target effects makes it a promising candidate for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic profile of 941944-28-1 have revealed its favorable bioavailability and metabolic stability. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of the sulfonamide group could enhance its solubility and tissue penetration, addressing previous limitations associated with its clinical translation. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of this compound.

In addition to its anti-inflammatory properties, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide has also been investigated for its anticancer activity. A 2024 study in Cancer Research demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The compound's dual role as an anti-inflammatory and anticancer agent positions it as a versatile scaffold for multifunctional drug development.

Despite these advancements, challenges remain in the clinical development of 941944-28-1. Issues such as dose-dependent toxicity and potential drug-drug interactions require further investigation. Ongoing research aims to address these challenges through advanced formulation strategies and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-4-nitrobenzene-1-sulfonamide represents a promising lead compound in chemical biology and medicinal chemistry. Its unique structural features and multifaceted pharmacological activities make it a valuable subject for further research. Future studies should focus on refining its therapeutic profile, exploring its potential in additional disease models, and advancing its development toward clinical trials.